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5-((4-Azidophenacyl)thio)cytidine-5'-triphosphate 5-((4-Azidophenacyl)thio)cytidine-5'-triphosphate
Brand Name: Vulcanchem
CAS No.: 149891-83-8
VCID: VC21145211
InChI: InChI=1S/C17H21N6O15P3S/c18-15-12(42-7-10(24)8-1-3-9(4-2-8)21-22-19)5-23(17(27)20-15)16-14(26)13(25)11(36-16)6-35-40(31,32)38-41(33,34)37-39(28,29)30/h1-5,11,13-14,16,25-26H,6-7H2,(H,31,32)(H,33,34)(H2,18,20,27)(H2,28,29,30)/t11-,13-,14-,16-/m1/s1
SMILES: C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-]
Molecular Formula: C17H21N6O15P3S
Molecular Weight: 674.4 g/mol

5-((4-Azidophenacyl)thio)cytidine-5'-triphosphate

CAS No.: 149891-83-8

Cat. No.: VC21145211

Molecular Formula: C17H21N6O15P3S

Molecular Weight: 674.4 g/mol

* For research use only. Not for human or veterinary use.

5-((4-Azidophenacyl)thio)cytidine-5'-triphosphate - 149891-83-8

Specification

CAS No. 149891-83-8
Molecular Formula C17H21N6O15P3S
Molecular Weight 674.4 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-[4-amino-5-[2-(4-azidophenyl)-2-oxoethyl]sulfanyl-2-oxopyrimidin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C17H21N6O15P3S/c18-15-12(42-7-10(24)8-1-3-9(4-2-8)21-22-19)5-23(17(27)20-15)16-14(26)13(25)11(36-16)6-35-40(31,32)38-41(33,34)37-39(28,29)30/h1-5,11,13-14,16,25-26H,6-7H2,(H,31,32)(H,33,34)(H2,18,20,27)(H2,28,29,30)/t11-,13-,14-,16-/m1/s1
Standard InChI Key GFOKTJKDALJCDV-XKVFNRALSA-N
Isomeric SMILES C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-]
SMILES C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-]
Canonical SMILES C1=CC(=CC=C1C(=O)CSC2=CN(C(=O)N=C2N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N=[N+]=[N-]

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